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Compound of Interest

Compound Name: 1-Boc-5-Aminoindole

Cat. No.: B065432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 1-Boc-5-aminoindole, a key intermediate in pharmaceutical research and

organic synthesis.[1] Due to its role in the development of novel bioactive compounds,

including those with anti-cancer and anti-inflammatory properties, a thorough understanding of

its safe handling is paramount for all laboratory personnel.[1]

Physicochemical and Hazard Information
While detailed toxicological data such as LD50 values are not readily available in the provided

search results, the existing information allows for a clear qualitative and semi-quantitative

assessment of the risks associated with 1-Boc-5-aminoindole.

Physical and Chemical Properties
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Property Value Source

Chemical Formula C₁₃H₁₆N₂O₂ [1][2]

Molecular Weight 232.28 g/mol [1][2][3]

Appearance

Off-white to light brown powder

or white crystal with a faint

ammonia odor.

[1]

Melting Point 85-88°C

Boiling Point 384.1 ± 34.0 °C at 760 mmHg [2][4]

Density 1.16 ± 0.1 g/cm³

Solubility

Soluble in organic solvents

such as dimethyl sulfoxide

(DMSO) and chloroform.

Flash Point 186.128 °C [2]

Hazard Identification and Classification
1-Boc-5-aminoindole is classified as an irritant and may cause respiratory irritation.[3] The

following table summarizes the GHS hazard statements associated with this compound.

Hazard Class GHS Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation.[3]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation.[3]

Specific Target Organ Toxicity - Single Exposure H335: May cause respiratory irritation.[3]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize exposure and

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
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A risk assessment should always be conducted before handling 1-Boc-5-aminoindole to

determine the appropriate level of PPE. The following are general recommendations:

PPE Specification

Eye Protection
Safety glasses with side-shields conforming to

EN166 or NIOSH approved eye protection.[5]

Hand Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique to avoid skin contact. Dispose of

contaminated gloves after use in accordance

with applicable laws and good laboratory

practices.[5]

Body Protection Protective clothing should be worn.

Respiratory Protection

Use only in a well-ventilated area.[4] If

engineering controls are not sufficient, a

NIOSH/MSHA or European Standard EN 149

approved respirator may be necessary.[6]

Engineering Controls
Control Description

Ventilation

Work in a well-ventilated area.[4] Use of a

chemical fume hood is recommended to control

exposure to dust and vapors.

Eyewash Stations and Safety Showers
Ensure that eyewash stations and safety

showers are close to the workstation location.[6]

Storage
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Condition Recommendation

Temperature
Store in a cool place.[5] Some suppliers

recommend storage at 0-8°C.[1]

Container

Keep container tightly closed in a dry and well-

ventilated place.[5][6][7] Containers which are

opened must be carefully resealed and kept

upright to prevent leakage.[5]

Incompatibilities
Store away from strong oxidizing agents and

strong acids.[7]

Emergency Procedures
In the event of an accidental exposure or spill, the following procedures should be followed.

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[5]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[5]

Eye Contact Flush eyes with water as a precaution.[5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[5]

Spill and Leak Procedures
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Action Procedure

Containment Contain spillage.[5]

Cleanup

Collect with an electrically protected vacuum

cleaner or by wet-brushing and place in a

suitable, closed container for disposal.[5] Avoid

dust formation.[7]

Environmental Precautions
Prevent further leakage or spillage if safe to do

so. Do not let product enter drains.[5]

Experimental Protocols and Methodologies
Detailed experimental protocols for the determination of toxicological properties of 1-Boc-5-
aminoindole are not publicly available. The hazard information presented in this guide is

based on data from suppliers and chemical databases. Researchers planning to conduct their

own safety assessments should adhere to established OECD or EPA guidelines for chemical

testing.

Visualizations
Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 1-Boc-5-
aminoindole in a laboratory setting.
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Caption: Workflow for the safe handling of 1-Boc-5-aminoindole.
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Potential Hazardous Reactions
This diagram illustrates the potential for hazardous reactions based on the known

incompatibilities of 1-Boc-5-aminoindole.
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Caption: Potential hazardous reactions of 1-Boc-5-aminoindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5-aminoindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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